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Introduction
[18F]Galacto-RGD is a radiolabeled cyclic pentapeptide that specifically targets the αvβ3

integrin, a cell surface receptor highly expressed on activated endothelial cells during

angiogenesis and on various tumor cells.[1][2][3] This makes it a valuable tool for the non-

invasive imaging of these processes using Positron Emission Tomography (PET). Dynamic

PET imaging with [18F]Galacto-RGD allows for the quantitative assessment of αvβ3 integrin

expression, providing insights into tumor biology, metastatic potential, and response to anti-

angiogenic therapies.[2][4] This document provides detailed application notes and protocols for

researchers and drug development professionals interested in utilizing [18F]Galacto-RGD for

preclinical and clinical imaging studies.

Principle of Action
The arginine-glycine-aspartic acid (RGD) sequence in [18F]Galacto-RGD mimics the binding

motif of extracellular matrix proteins to the αvβ3 integrin.[5] The glycosylation of the peptide

with a galactose moiety improves its pharmacokinetic properties, leading to rapid blood

clearance and predominantly renal excretion, which results in high tumor-to-background ratios.
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[3][6][7][8] Upon intravenous injection, [18F]Galacto-RGD circulates in the bloodstream and

binds to αvβ3 integrins expressed on target cells. The positron-emitting fluorine-18 isotope

decays, producing two 511 keV gamma photons that are detected by the PET scanner,

allowing for the three-dimensional visualization and quantification of tracer uptake.
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Tumor-bearing mouse preparation
(e.g., subcutaneous xenograft)

Anesthetize animal
(e.g., isoflurane)

Intravenous injection of
[18F]Galacto-RGD (~7.4 MBq)

Dynamic PET scan
(e.g., 60 minutes)

Optional: Static scans at later time points

Image reconstruction and data analysis
(ROI definition, TAC generation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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